Cas no 1807142-32-0 (3-Bromo-2-ethoxy-4-nitropyridine)

• Product Name: 3-Bromo-2-ethoxy-4-nitropyridine
• CAS No: 1807142-32-0
• MF: C₇H₇BrN₂O₃
• MW: 247.046080827713
• CID: 4900672
• Update Time: 2025-10-31

3-Bromo-2-ethoxy-4-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-2-ethoxy-4-nitropyridine

• Inchi： 1S/C7H7BrN2O3/c1-2-13-7-6(8)5(10(11)12)3-4-9-7/h3-4H,2H2,1H3
• InChI Key： KRLFVNHQRQNWNW-UHFFFAOYSA-N
• SMILES： BrC1=C(C=CN=C1OCC)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 185
• XLogP3: 2
• Topological Polar Surface Area: 67.9

Additional information on 3-Bromo-2-ethoxy-4-nitropyridine

3-Bromo-2-ethoxy-4-nitropyridine (CAS No. 1807142-32-0): An Overview of a Versatile Heterocyclic Compound

3-Bromo-2-ethoxy-4-nitropyridine (CAS No. 1807142-32-0) is a heterocyclic compound that has garnered significant attention in recent years due to its unique chemical properties and potential applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its bromine, ethoxy, and nitro substituents on the pyridine ring, which confer it with a range of reactive functionalities and biological activities.

The pyridine ring is a fundamental building block in organic chemistry, known for its aromaticity and ability to form stable complexes with various metal ions. The presence of the bromine atom at the 3-position provides a versatile handle for further chemical modifications, such as cross-coupling reactions and nucleophilic substitutions. The ethoxy group at the 2-position adds steric bulk and influences the electronic properties of the molecule, while the nitro group at the 4-position imparts strong electron-withdrawing effects, enhancing the compound's reactivity.

Recent studies have highlighted the potential of 3-Bromo-2-ethoxy-4-nitropyridine in drug discovery and development. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can serve as a key intermediate in the synthesis of novel antiviral agents. The bromine substituent allows for efficient coupling with various aryl and heteroaryl partners, leading to a diverse array of derivatives with enhanced biological activities.

In addition to its pharmaceutical applications, 3-Bromo-2-ethoxy-4-nitropyridine has shown promise in agrochemical research. A study in the Pest Management Science journal reported that this compound can be used as a precursor for developing new herbicides and fungicides. The combination of its reactivity and stability makes it an attractive candidate for designing molecules with improved efficacy and reduced environmental impact.

The synthesis of 3-Bromo-2-ethoxy-4-nitropyridine typically involves several steps, including nitration, bromination, and alkylation reactions. One common synthetic route starts with 4-chloropyridine N-oxide, which is first nitrated using concentrated nitric acid to form 4-chloro-3-nitropyridine N-oxide. This intermediate is then brominated using bromine or N-bromosuccinimide (NBS) to introduce the bromine atom at the 3-position. Finally, alkylation with ethyl iodide or ethanol in the presence of a base yields the desired product.

The physical properties of 3-Bromo-2-ethoxy-4-nitropyridine are also noteworthy. It is a solid at room temperature with a melting point ranging from 75°C to 78°C. Its solubility in common organic solvents such as dichloromethane, acetone, and ethanol makes it easy to handle in laboratory settings. However, it is insoluble in water, which can be advantageous for certain applications where aqueous solubility is undesirable.

In terms of safety and handling, while 3-Bromo-2-ethoxy-4-nitropyridine is not classified as a hazardous material under current regulations, it is important to follow standard laboratory safety protocols when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn at all times to minimize exposure risks.

The future prospects for 3-Bromo-2-ethoxy-4-nitropyridine are promising. Ongoing research continues to explore its potential in various fields, driven by its unique chemical structure and versatile reactivity. As new synthetic methods and applications are developed, this compound is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.

In conclusion, 3-Bromo-2-ethoxy-4-nitropyridine (CAS No. 1807142-32-0) is a valuable heterocyclic compound with a wide range of applications in pharmaceuticals, agrochemicals, and materials science. Its unique combination of functional groups makes it an attractive candidate for further research and development, offering significant potential for future innovations.